Cas no 2138278-26-7 (3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile)

• Product Name: 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• CAS No: 2138278-26-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6122286
• PubChem ID: 165453351
• Update Time: 2025-10-29

3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-726428
• 2138278-26-7
• 3-amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• Inchi： 1S/C12H15N3/c1-7-3-8(2)11-9(4-7)6-15-12(14)10(11)5-13/h6-8H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： RSTJBELHCXBMPR-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C2=C(C=1)CC(C)CC2C)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

Exploring the Potential of 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138278-26-7) in Modern Research

The compound 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138278-26-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. This tetrahydroisoquinoline derivative is a versatile scaffold with potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its carbonitrile and amino functional groups, which contribute to its unique chemical properties and biological activity. The compound's structural features make it a promising candidate for targeting various enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile has surged due to their role in addressing unmet medical needs. The compound's molecular framework is often compared to other bioactive isoquinoline derivatives, which are known for their efficacy in treating neurological and inflammatory conditions. This has led to increased searches for "isoquinoline-based drug candidates" and "small molecule therapeutics" in scientific databases and AI-driven research tools. Its CAS No. 2138278-26-7 is frequently queried by chemists and pharmacologists exploring structure-activity relationships (SAR) for optimized drug design.

The synthesis and characterization of 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, critical factors for its integration into high-throughput screening (HTS) platforms. With the rise of AI-assisted drug discovery, this compound's chemical descriptor data is increasingly valuable for training machine learning models to predict binding affinities and pharmacokinetic profiles.

Another area of interest is the compound's potential role in neuroprotective therapies. Given the growing global focus on neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating whether 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile can modulate key pathways such as oxidative stress and protein aggregation. Online forums and academic search engines reflect this trend, with queries like "tetrahydroisoquinoline neuroprotection" and "small molecules for brain health" gaining traction.

From an industrial perspective, the scalability of 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile production is a hot topic. Innovations in green chemistry and catalytic processes are being explored to reduce synthetic costs and environmental impact. This aligns with the broader push for sustainable pharmaceuticals, a keyword frequently associated with this compound in patent literature and conference proceedings.

In summary, 3-Amino-5,7-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (CAS No. 2138278-26-7) represents a compelling case study at the intersection of traditional medicinal chemistry and cutting-edge technology. Its multifaceted applications—from drug development to neuroscience research—ensure its continued relevance in both academic and industrial settings. As search trends indicate, the scientific community remains eager to unlock the full potential of this molecular entity through collaborative and interdisciplinary efforts.